N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide

• Molecular Formula: C23H19NO3
• Molecular Weight: 357.4 g/mol
• IUPAC Name: N-methyl-5-(naphthalen-2-yloxymethyl)-N-phenylfuran-2-carboxamide
• InChI: InChI=1S/C23H19NO3/c1-24(19-9-3-2-4-10-19)23(25)22-14-13-21(27-22)16-26-20-12-11-17-7-5-6-8-18(17)15-20/h2-15H,16H2,1H3
• InChI Key: XNEZJUODBSDRCA-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC=C(O2)COC3=CC4=CC=CC=C4C=C3

Description

N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide, also known as Fura-2, is a chemical compound that has been widely used in scientific research. Fura-2 is a fluorescent calcium indicator that is used to measure intracellular calcium levels in living cells. This compound has been used in various fields of research, including neuroscience, cardiology, and cell biology.

Mechanism of Action

N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide is a fluorescent calcium indicator that binds to calcium ions with high affinity. When N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide binds to calcium ions, it undergoes a conformational change that results in a shift in its fluorescent spectra. This shift in fluorescent spectra can be detected using a fluorescence microscope or a spectrofluorometer, allowing researchers to measure changes in intracellular calcium levels.
Biochemical and physiological effects:
N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide has been shown to have minimal effects on cellular function and viability, making it an ideal tool for studying calcium signaling in living cells. However, N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide can interfere with other fluorescent dyes that are used to study cellular processes, such as reactive oxygen species and mitochondrial function.

Advantages and Limitations for Lab Experiments

The advantages of using N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide in lab experiments include its high sensitivity and selectivity for calcium ions, its ability to measure changes in intracellular calcium levels in real-time, and its compatibility with various imaging techniques. However, N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide has some limitations, including its interference with other fluorescent dyes, its potential toxicity at high concentrations, and its limited ability to measure calcium levels in subcellular compartments.

Future Directions

There are several future directions for the use of N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide in scientific research. One direction is the development of new fluorescent calcium indicators that have improved sensitivity, selectivity, and subcellular localization. Another direction is the use of N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide in combination with other imaging techniques, such as optogenetics and super-resolution microscopy, to study complex cellular processes. Finally, N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide could be used to study the role of calcium signaling in various diseases, such as cancer and metabolic disorders.

Synthesis Methods

The synthesis of N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide involves several steps. The first step is the synthesis of 5-[(2-naphthyloxy)methyl]-2-furancarboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with N-methylphenylamine to yield N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide.

Scientific Research Applications

N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide has been used extensively in scientific research to study various cellular processes that are regulated by calcium signaling. This compound has been used to study the role of calcium signaling in neuronal excitability, synaptic plasticity, and neurodegenerative diseases. In addition, N-methyl-5-[(2-naphthyloxy)methyl]-N-phenyl-2-furamide has been used to study the role of calcium signaling in cardiac function and to investigate the mechanisms underlying arrhythmias.